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Compound of Interest

Compound Name: Lanthanum sulfate

Cat. No.: B162627 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Executive Summary
Lanthanum sulfate (La₂(SO₄)₃) is an inorganic compound with significant applications ranging

from catalysis in organic synthesis to emerging biomedical uses, including potential roles in

drug delivery systems.[1] A fundamental understanding of its solubility in various media is

critical for its application in both laboratory research and industrial processes. This guide

provides a comprehensive overview of the solubility of lanthanum sulfate in water at different

temperatures and in a selection of common organic solvents. It details standardized

experimental protocols for solubility determination and presents logical workflows to aid in

experimental design.

Solubility Profile of Lanthanum Sulfate
The dissolution of lanthanum sulfate is a key parameter for its use in solution-based chemical

synthesis, formulation development, and environmental applications.[2] This section presents

quantitative and qualitative data on its solubility.

Solubility in Water
Lanthanum sulfate exhibits retrograde solubility in water, meaning its solubility decreases as

the temperature increases.[3] This property is crucial for processes like thermal precipitation or

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b162627?utm_src=pdf-interest
https://www.benchchem.com/product/b162627?utm_src=pdf-body
https://www.americanelements.com/lanthanum-sulfate-10099-60-2
https://www.benchchem.com/product/b162627?utm_src=pdf-body
https://www.benchchem.com/product/b162627?utm_src=pdf-body
https://www.benchchem.com/product/b162627?utm_src=pdf-body
https://ftpmirror.your.org/pub/wikimedia/images/wikipedia/commons/e/e9/Solubility_handbook_by_Khaled_Gharib.pdf
https://www.benchchem.com/product/b162627?utm_src=pdf-body
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=598
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


crystallization. The solubility data presented below has been compiled from established

chemical handbooks.

Data Presentation: Table 1 A summary of the quantitative solubility of Lanthanum Sulfate in

water at various temperatures.

Temperature (°C) Solubility (g / 100 g of water)

0 3.0[4]

14 2.6[4]

25 2.14[4]

30 1.9[4]

50 1.5[4]

75 0.96[4]

100 0.69[4]

Solubility in Organic Solvents
The solubility of lanthanum sulfate in organic solvents is generally limited. This characteristic

is important for purification processes, where an organic solvent might be used to wash away

impurities, or in heterogeneous catalysis.

Data Presentation: Table 2 A summary of the qualitative and quantitative solubility of

Lanthanum Sulfate in various organic solvents.
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Solvent Formula Solubility

Ethanol C₂H₅OH Sparingly soluble / Insoluble[4]

Diethyl Ether (C₂H₅)₂O Insoluble[4]

Methanol CH₃OH Data not available

Acetone (CH₃)₂CO Data not available

Dimethyl Sulfoxide (DMSO) (CH₃)₂SO Data not available

Dimethylformamide (DMF) (CH₃)₂NC(O)H Data not available

Factors Influencing Solubility
The solubility of an inorganic salt like lanthanum sulfate is not an intrinsic constant but is

influenced by several external factors. Understanding these factors is essential for controlling

and manipulating the dissolution and precipitation of the compound in experimental and

industrial settings. The primary factors include the nature of the solvent, temperature, and the

presence of common ions.
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Caption: Key factors influencing the solubility of lanthanum sulfate.

Experimental Protocol for Solubility Determination
This section outlines a generalized isothermal method for determining the solubility of

lanthanum sulfate in a given solvent. This method relies on creating a saturated solution at a

constant temperature and then measuring the concentration of the dissolved solute.

Materials and Equipment
Lanthanum Sulfate (anhydrous or a specific hydrate)

Solvent of interest (e.g., deionized water)

Constant temperature water bath or incubator

Sealable glass vials or flasks

Magnetic stirrer and stir bars

Analytical balance

Drying oven

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Volumetric glassware

Step-by-Step Methodology
Preparation: Add an excess amount of lanthanum sulfate to a known mass or volume of the

solvent in a sealable flask. The presence of undissolved solid is necessary to ensure

saturation.

Equilibration: Place the flask in a constant temperature bath and stir the mixture vigorously.

Allow sufficient time for the solution to reach equilibrium (typically 24-48 hours, depending on

the solvent and temperature).
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Sample Collection: Once equilibrium is reached, cease stirring and allow the undissolved

solid to settle. Carefully extract a sample of the supernatant (the clear liquid phase) using a

syringe fitted with a filter to prevent any solid particles from being collected. The filtration step

should be performed at the equilibration temperature to prevent precipitation.

Mass Determination: Accurately weigh a clean, dry evaporating dish. Transfer a precise

volume or mass of the filtered supernatant to the dish.

Solvent Evaporation: Place the evaporating dish in a drying oven at a temperature sufficient

to evaporate the solvent without decomposing the lanthanum sulfate (e.g., 110-120°C).

Final Weighing: Once all the solvent has evaporated and the dish has cooled to room

temperature in a desiccator, weigh the dish containing the dry lanthanum sulfate residue.

Calculation: The solubility is calculated as the mass of the residue per mass of the solvent

used.

Solubility ( g/100 g solvent) = [(Mass of dish + residue) - (Mass of empty dish)] / (Mass of

solvent in the sample) * 100

Visualization of Experimental and Logical
Workflows
Visual diagrams are essential for representing complex procedures and relationships in a clear

and concise manner. The following diagrams, created using the DOT language, illustrate the

experimental workflow for solubility determination and the relationship between lanthanum
sulfate's properties and its applications.

Experimental Workflow Diagram
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Caption: Workflow for the gravimetric determination of solubility.
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Application Pathway Diagram
The physicochemical properties of lanthanum sulfate, particularly its moderate water solubility

and catalytic activity, lead to its use in diverse fields.
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Caption: Relationship between properties and applications of La₂(SO₄)₃.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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